4-[4-(benzyloxy)phenyl]-5-[2-(4-methyl-1-piperazinyl)ethyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 3-[2-(4-methylpiperazin-1-yl)ethyl]-4-(4-phenylmethoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C22H27N5OS/c1-25-13-15-26(16-14-25)12-11-21-23-24-22(29)27(21)19-7-9-20(10-8-19)28-17-18-5-3-2-4-6-18/h2-10H,11-17H2,1H3,(H,24,29)
• InChI Key: OGJXCMKQCMFOFI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCC2=NNC(=S)N2C3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C22H27N5OS
• Molecular Weight: 409.5 g/mol

Description

The compound “4-[4-(benzyloxy)phenyl]-5-[2-(4-methyl-1-piperazinyl)ethyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione” is a complex organic molecule. It contains several functional groups, including a benzyloxy group, a piperazinyl group, and a 1,2,4-triazole group. These functional groups suggest that this compound may have interesting chemical properties and could potentially be used in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions required for each reaction step. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,2,4-triazole group suggests that the compound may have interesting structural properties, as triazoles are known to participate in a variety of chemical reactions.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the benzyloxy group might be susceptible to reactions involving nucleophilic substitution, while the 1,2,4-triazole group could potentially participate in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. Unfortunately, without specific experimental data, it’s difficult to predict these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, especially if the specific hazards of the compound are not known.

Future Directions

The future research directions for this compound could be very broad and would depend on its properties and potential applications. It could be interesting to explore its reactivity, its potential uses in synthesis, or its biological activity.